N'-(3-fluorobenzylidene)-2-(2-quinolinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(3-fluorophenyl)methylideneamino]-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C18H14FN3OS/c19-15-6-3-4-13(10-15)11-20-22-17(23)12-24-18-9-8-14-5-1-2-7-16(14)21-18/h1-11H,12H2,(H,22,23)/b20-11+
• InChI Key: RVSXRDLSUJQYDH-RGVLZGJSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)NN=CC3=CC(=CC=C3)F
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)N/N=C/C3=CC(=CC=C3)F
• Molecular Formula: C18H14FN3OS
• DSSTOX Substance ID: DTXSID00416248
• Molecular Weight: 339.4 g/mol
• CAS RN: 5251-50-3

Description

N'-(3-fluorobenzylidene)-2-(2-quinolinylthio)acetohydrazide, commonly known as FBQTAH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FBQTAH belongs to the class of hydrazones, which are organic compounds that contain a nitrogen-nitrogen double bond and a substituent on one of the nitrogen atoms.

Mechanism of Action

The mechanism of action of FBQTAH involves the inhibition of various enzymes and signaling pathways that are essential for cancer cell growth and survival. FBQTAH has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Inhibition of topoisomerase II leads to the accumulation of DNA damage and ultimately cell death. FBQTAH also inhibits the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. Inhibition of this pathway leads to the induction of apoptosis, a form of programmed cell death.
Biochemical and Physiological Effects:
FBQTAH has been shown to induce apoptosis in cancer cells through the activation of various apoptotic pathways, including the intrinsic and extrinsic pathways. The induction of apoptosis leads to the inhibition of cancer cell growth and the promotion of cell death. FBQTAH has also been shown to inhibit the migration and invasion of cancer cells, which are essential for cancer metastasis. In addition, FBQTAH has been shown to possess antioxidant properties, which may help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of FBQTAH is its potent anticancer activity against various cancer cell lines. This makes it a potential candidate for the development of new cancer therapeutics. Another advantage of FBQTAH is its broad-spectrum activity against various fungi and bacteria, making it a potential candidate for the development of new antibiotics. However, one of the limitations of FBQTAH is its low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of FBQTAH. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the evaluation of the pharmacokinetics and toxicity of FBQTAH in vivo to determine its potential as a therapeutic agent. Further research is also needed to determine the optimal dosage and administration route for FBQTAH. In addition, the development of new analogs of FBQTAH with improved solubility and efficacy may lead to the discovery of new cancer therapeutics and antibiotics.

Scientific Research Applications

FBQTAH has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. FBQTAH has also been shown to possess antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics.